Cas no 87665-57-4 (4-Isocyanatomethyl-1,2-dimethoxy-benzene)

4-Isocyanatomethyl-1,2-dimethoxy-benzene is a specialized aromatic isocyanate compound featuring a dimethoxy-substituted benzene ring with an isocyanatomethyl functional group. Its unique structure makes it valuable in organic synthesis, particularly in the preparation of polyurethanes, coatings, and adhesives, where controlled reactivity and enhanced stability are required. The dimethoxy substituents contribute to electronic modulation, influencing reaction kinetics and selectivity. This compound is suitable for applications requiring precise functionalization, such as in pharmaceutical intermediates or advanced material science. High purity grades ensure consistent performance in demanding chemical processes. Proper handling is essential due to its isocyanate reactivity.
4-Isocyanatomethyl-1,2-dimethoxy-benzene structure
87665-57-4 structure
Product Name:4-Isocyanatomethyl-1,2-dimethoxy-benzene
CAS No:87665-57-4
MF:C10H11NO3
MW:193.199242830276
MDL:MFCD09901274
CID:992780
PubChem ID:24271371
Update Time:2025-05-28

4-Isocyanatomethyl-1,2-dimethoxy-benzene Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethoxybenzyl isocyanate
    • 4-(isocyanatomethyl)-1,2-dimethoxybenzene
    • 4-Isocyanatomethyl-1,2-dimethoxy-benzene
    • F2160-0012
    • 3,4-DIMETHOXYBENZYL ISOCYANATE
    • 3,4-Dimethoxybenzylisocyanate
    • DTXSID80640600
    • DHMDAJLTEKDQBA-UHFFFAOYSA-N
    • 87665-57-4
    • AKOS012410893
    • 3,4-Dimethoxybenzyl isocyanate, 97%
    • SCHEMBL2892322
    • EN300-238670
    • MDL： MFCD09901274
    • Inchi： 1S/C10H11NO3/c1-13-9-4-3-8(6-11-7-12)5-10(9)14-2/h3-5H,6H2,1-2H3
    • InChI Key： DHMDAJLTEKDQBA-UHFFFAOYSA-N
    • SMILES： O(C)C1=C(C=CC(CN=C=O)=C1)OC

Computed Properties

  • Exact Mass: 193.07400
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Density: 1.184 g/mL at 25 °C(lit.)
  • Refractive Index: n20/D 1.5470(lit.)
  • PSA: 47.89000
  • LogP: 1.53960

4-Isocyanatomethyl-1,2-dimethoxy-benzene Security Information

  • Hazardous Material transportation number：UN 2206 6.1/PG 3
  • Hazard Category Code： 20/21/22-36/37/38-42
  • Safety Instruction： S23; S26; S36; S45
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22; R36/37/38; R42

4-Isocyanatomethyl-1,2-dimethoxy-benzene Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Isocyanatomethyl-1,2-dimethoxy-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I809150-25mg
4-Isocyanatomethyl-1,2-dimethoxy-benzene
 87665-57-4
25mg
 $ 50.00 2022-06-04
TRC
I809150-50mg
4-Isocyanatomethyl-1,2-dimethoxy-benzene
 87665-57-4
50mg
 $ 65.00 2022-06-04
TRC
I809150-250mg
4-Isocyanatomethyl-1,2-dimethoxy-benzene
 87665-57-4
250mg
 $ 115.00 2022-06-04
Enamine
EN300-238670-1g
4-(isocyanatomethyl)-1,2-dimethoxybenzene
 87665-57-4
1g
 $557.0 2023-09-15
Enamine
EN300-238670-5g
4-(isocyanatomethyl)-1,2-dimethoxybenzene
 87665-57-4
5g
 $1614.0 2023-09-15
Enamine
EN300-238670-10g
4-(isocyanatomethyl)-1,2-dimethoxybenzene
 87665-57-4
10g
 $2393.0 2023-09-15
Enamine
EN300-238670-0.05g
4-(isocyanatomethyl)-1,2-dimethoxybenzene
 87665-57-4 95%
0.05g
 $468.0 2024-06-19
Enamine
EN300-238670-0.1g
4-(isocyanatomethyl)-1,2-dimethoxybenzene
 87665-57-4 95%
0.1g
 $490.0 2024-06-19
Enamine
EN300-238670-0.25g
4-(isocyanatomethyl)-1,2-dimethoxybenzene
 87665-57-4 95%
0.25g
 $513.0 2024-06-19
Enamine
EN300-238670-0.5g
4-(isocyanatomethyl)-1,2-dimethoxybenzene
 87665-57-4 95%
0.5g
 $535.0 2024-06-19

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